Cas no 502842-68-4 (Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalate)

• Product Name: Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalate
• CAS No: 502842-68-4
• MF: C₁₅H₁₉NO₈
• MW: 341.31326508522
• CID: 3055837
• PubChem ID: 16495287
• Update Time: 2025-10-15

Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalate
• Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalic acid
• ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate;oxalic acid
• 502842-68-4
• Ethyl 3-amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoate oxalate
• Ethyl3-amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoateoxalate
• AKOS001475897
• Ethyl3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoateoxalicacid
• C15H19NO8

• Inchi： 1S/C13H17NO4.C2H2O4/c1-2-16-13(15)8-10(14)9-3-4-11-12(7-9)18-6-5-17-11;3-1(4)2(5)6/h3-4,7,10H,2,5-6,8,14H2,1H3;(H,3,4)(H,5,6)
• InChI Key： XFYWYCPMBSLBSV-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(CC(=O)OCC)N.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 341.11106656Da
• Monoisotopic Mass: 341.11106656Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų

Additional information on Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalate

Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate Oxalate: A Comprehensive Overview

Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalate is a complex organic compound with the CAS number 502842-68-4. This compound is characterized by its unique structure, which includes a benzodioxin ring system and an ethyl ester group. The benzodioxin moiety is a fused bicyclic structure consisting of a benzene ring and a dioxane ring, making it a key feature of this compound's chemistry. The amino group attached to the propanoate ester further adds to its functional diversity, making it a versatile molecule with potential applications in various fields.

The synthesis of Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalate involves multi-step organic reactions. The starting materials typically include aromatic compounds and alcohols or their derivatives. The formation of the benzodioxin ring is often achieved through cyclization reactions under specific conditions, such as acid catalysis or oxidative coupling. Subsequent steps involve the introduction of the amino group and the esterification process to form the final product. The oxalate salt is often used to stabilize the compound during isolation and purification.

Recent studies have highlighted the potential of this compound in drug delivery systems. The benzodioxin ring system has been shown to exhibit significant bioavailability enhancing properties due to its ability to form stable complexes with drug molecules. Additionally, the amino group in the propanoate ester can act as a hydrogen bond donor, further improving the solubility and permeability of drugs in biological systems. This makes Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalate a promising candidate for use in targeted drug delivery applications.

In terms of pharmacological activity, this compound has demonstrated moderate anti-inflammatory properties in vitro. Studies conducted on human cell lines have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate oxalate could be developed into a therapeutic agent for inflammatory diseases such as arthritis or inflammatory bowel disease.

The structural versatility of this compound also makes it an interesting target for further chemical modifications. Researchers have explored substituent effects on the benzodioxin ring and the propanoate ester group to optimize its pharmacokinetic properties. For instance, introducing electron-withdrawing groups on the benzene ring has been shown to increase the compound's stability in plasma, while modifying the ester group can enhance its absorption across biological membranes.

From an environmental perspective, Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yli(propanoate oxalate has been evaluated for its biodegradability and toxicity profiles. Initial studies indicate that it undergoes rapid degradation under aerobic conditions due to its hydrophilic nature and susceptibility to enzymatic hydrolysis. Furthermore, acute toxicity tests in aquatic organisms have shown low toxicity levels at environmentally relevant concentrations.

In conclusion, Ethyl 3-amino-3-(2,3-dihydro-1,4-benzodioxin--yli(propanoate oxalate (CAS No: 502842--8) is a multifaceted organic compound with diverse applications in pharmaceuticals and material sciences. Its unique structure and functional groups provide a platform for further research into its potential uses as a drug delivery agent or therapeutic molecule. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in modern chemistry and medicine.